Cas no 90510-99-9 (Diethyl 4-oxododecanedioate)

• Product Name: Diethyl 4-oxododecanedioate
• CAS No: 90510-99-9
• MF: C₁₆H₂₈O₅
• MW: 300.390525817871
• CID: 2812358
• PubChem ID: 13158012
• Update Time: 2025-04-21

Diethyl 4-oxododecanedioate Chemical and Physical Properties

Names and Identifiers

• 90510-99-9
• Diethyl 4-oxododecanedioate
• DTXSID90523157

• Inchi： 1S/C16H28O5/c1-3-20-15(18)11-9-7-5-6-8-10-14(17)12-13-16(19)21-4-2/h3-13H2,1-2H3
• InChI Key： OTTLTGDWSRHUBC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)CCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 300.19367399Da
• Monoisotopic Mass: 300.19367399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų